Cas no 1807279-23-7 (Ethyl 3-cyano-4-difluoromethoxy-2-mercaptobenzoate)

• Product Name: Ethyl 3-cyano-4-difluoromethoxy-2-mercaptobenzoate
• CAS No: 1807279-23-7
• MF: C₁₁H₉F₂NO₃S
• MW: 273.255868673325
• CID: 4947104
• Update Time: 2025-10-24

Ethyl 3-cyano-4-difluoromethoxy-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-difluoromethoxy-2-mercaptobenzoate

• Inchi： 1S/C11H9F2NO3S/c1-2-16-10(15)6-3-4-8(17-11(12)13)7(5-14)9(6)18/h3-4,11,18H,2H2,1H3
• InChI Key： LSRUHXOGBDWLPP-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=C(C=CC=1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 2.9
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 3-cyano-4-difluoromethoxy-2-mercaptobenzoate

Comprehensive Overview of Ethyl 3-cyano-4-difluoromethoxy-2-mercaptobenzoate (CAS No. 1807279-23-7)

Ethyl 3-cyano-4-difluoromethoxy-2-mercaptobenzoate (CAS No. 1807279-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano, difluoromethoxy, and mercapto functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining ester and thiol moieties, makes it particularly valuable for designing novel drugs and crop protection agents. Researchers are increasingly exploring its potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture.

The growing interest in Ethyl 3-cyano-4-difluoromethoxy-2-mercaptobenzoate aligns with current trends in green chemistry and precision synthesis. As industries strive to reduce environmental impact, this compound’s efficiency in multi-step reactions positions it as a candidate for eco-friendly manufacturing processes. Online searches frequently highlight queries like "applications of difluoromethoxy compounds" or "synthetic routes for cyano-containing intermediates," reflecting its relevance in modern chemical innovation. Its CAS No. 1807279-23-7 is often cited in patent literature, underscoring its commercial and academic importance.

From a technical perspective, the mercaptobenzoate core of this compound enables selective bond formation, a feature critical for developing targeted therapies. Recent studies suggest its utility in constructing heterocyclic scaffolds, which are pivotal in drug discovery for diseases like diabetes and neurodegenerative disorders. The inclusion of difluoromethoxy groups enhances metabolic stability, a hot topic in pharmacokinetics optimization. Such attributes make it a frequent subject in discussions about "next-generation pharmaceutical intermediates" and "fluorine in medicinal chemistry."

In agrochemical applications, Ethyl 3-cyano-4-difluoromethoxy-2-mercaptobenzoate contributes to the development of low-toxicity pesticides, addressing the demand for safer crop protection solutions. Its cyano group is instrumental in modulating biological activity, while the thiol functionality allows for covalent interactions with target enzymes. These properties resonate with searches like "eco-friendly pesticide synthesis" and "role of fluorine in agrochemicals," topics dominating sustainable farming dialogues.

Quality control and analytical methods for CAS No. 1807279-23-7 are another area of focus. Advanced techniques such as HPLC-MS and NMR spectroscopy are employed to ensure purity, a critical factor given its use in high-value applications. Laboratories frequently seek information on "spectroscopic characterization of benzoate derivatives" or "stability testing of sulfur-containing compounds," highlighting the need for robust analytical protocols.

Looking ahead, the demand for Ethyl 3-cyano-4-difluoromethoxy-2-mercaptobenzoate is expected to rise, driven by its adaptability in cutting-edge research. Whether in drug formulation or agrochemical innovation, its structural features offer a blueprint for solving complex scientific challenges. As the industry pivots toward sustainable chemistry, this compound exemplifies how molecular design can align with both efficacy and environmental responsibility.